10,12-Octadecadienoic acid ethyl ester
Overview
Description
10,12-Octadecadienoic acid ethyl ester, also known as Ethyl-9,12-octadecadienoate, is a chemical compound with the molecular formula C20H36O2 . It is an ester form of octadecadienoic acid . The compound contains a total of 57 bonds, including 21 non-H bonds, 3 multiple bonds, 16 rotatable bonds, 3 double bonds, and 1 aliphatic ester .
Molecular Structure Analysis
The molecular structure of 10,12-Octadecadienoic acid ethyl ester consists of 20 carbon atoms, 36 hydrogen atoms, and 2 oxygen atoms . It has a molecular weight of 308.4986 . The structure includes 3 double bonds and 1 ester group, which is aliphatic .Scientific Research Applications
Chemical Structure and Reactivity
- Isomerization and Hydrogenation : 10,12-Octadecadienoic acid ethyl ester undergoes isomerization during hydrogenation, showing equal ease in 1–2, 1–4, and 3–4 addition to produce a mixture of various octadecenoates. This reactivity is significant for understanding the chemical behavior of the ester in different conditions (Allen, 1956).
Biochemical Interactions
- Acyltransferase Activity : The position of ethylenic bonds in octadecadienoic acid derivatives like 10,12-Octadecadienoic acid ethyl ester influences acyltransferase activity, which is crucial in lipid metabolism and cell signaling processes (Reitz et al., 1968).
Synthetic Derivatives and Biological Activity
- Synthesis of Hydroxylated Derivatives : Hydroxylated derivatives of 10,12-Octadecadienoic acid ethyl ester have been synthesized and shown moderate cytotoxicity against various human cancer cell lines, indicating potential therapeutic applications (Li et al., 2009).
Analytical Methods
- Steric Analysis of Hydroperoxides : Methods have been developed for steric analysis of hydroperoxides formed from 10,12-Octadecadienoic acid ethyl ester, contributing to the understanding of lipid oxidation processes (Hamberg, 1971).
Chemical Synthesis and Properties
- Preparation of Isomers : Various isomers of 10,12-Octadecadienoic acid ethyl ester have been synthesized using different chemical reactions, enhancing our understanding of fatty acid chemistry (Rakoff & Emken, 1982).
Biological and Ecological Significance
- Lipoxygenase Products in Plants : 10,12-Octadecadienoic acid ethyl ester and its derivatives have been identified in plants like Glechoma hederacea, indicating their role in plant physiology and potentially in plant defense mechanisms (Kühn et al., 1989).
Insect Pheromone Biosynthesis
- Role in Insect Pheromone Production : This compound is involved in the biosynthesis of sex pheromones in insects such as Bombyx mori, highlighting its ecological and biological importance (Bjostad & Roelofs, 1984).
properties
IUPAC Name |
ethyl (10E,12E)-octadeca-10,12-dienoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h8-11H,3-7,12-19H2,1-2H3/b9-8+,11-10+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZOGGZLHQZRGOI-BNFZFUHLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC=CC=CCCCCCCCCC(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC/C=C/C=C/CCCCCCCCC(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H36O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
10,12-Octadecadienoic acid ethyl ester |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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